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Compound of Interest

Compound Name: 3-Bromo-5-nitrotoluene

Cat. No.: B1266673

An In-depth Technical Guide to the Physical Properties of 3-Bromo-5-nitrotoluene

This technical guide provides a comprehensive overview of the core physical properties of 3-
Bromo-5-nitrotoluene, tailored for researchers, scientists, and professionals in drug
development. This document summarizes key quantitative data, outlines detailed experimental
protocols for property determination, and presents a logical workflow for analysis.

Core Physical and Chemical Properties

3-Bromo-5-nitrotoluene (CAS No: 52488-28-5) is a substituted toluene derivative featuring a
bromine atom and a nitro group at the 3 and 5 positions of the benzene ring, respectively.[1] Its
molecular formula is C7HeBrNO:2.[1][2] At room temperature, it typically presents as a light
yellow to beige crystalline powder.[1] This compound serves as a crucial intermediate in the
synthesis of various organic molecules, including pharmaceuticals and dyes.[1][3]

Data Summary

The quantitative physical properties of 3-Bromo-5-nitrotoluene are summarized in the table
below for easy reference and comparison.
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Property

Value

Molecular Formula

C7HeBrNO2[1][2]

Molecular Weight 216.03 g/mol [4]

Appearance Yellow to beige crystalline powder[1]
Melting Point 68-72 °C[2][5][6]

Boiling Point 269.5 °C (at 760 mmHg)[2][5]
Density 1.615 g/cm3[2]

Water Solubility

Very sparingly soluble (0.2 g/L at 25 °C)[1]

Solubility in Organic Solvents

Soluble in ethanol and dimethylformamide[3]

Vapor Pressure

0.012 mmHg (at 25 °C)[2][3]

Flash Point

120 °C[?]

Refractive Index

1.592[2]

Experimental Protocols

The following sections detail the standard laboratory methodologies for determining the key

physical properties of organic compounds like 3-Bromo-5-nitrotoluene.

Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase.[7] For a pure crystalline compound, this transition occurs over a narrow range.[8] The

presence of impurities typically lowers and broadens the melting point range.[8]

Methodology:

o Sample Preparation: A small amount of the finely powdered, dry 3-Bromo-5-nitrotoluene is

packed into a capillary tube, sealed at one end, to a height of 1-2 mm.[9][10]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb.[8] This assembly is then placed in a heating apparatus,
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such as a Thiele tube containing mineral oil or a digital melting point apparatus with a heated
metal block.[8]

Heating and Observation: The apparatus is heated slowly and steadily, at a rate of about 1-
2°C per minute, especially near the expected melting point.[3]

Data Recording: Two temperatures are recorded: T1, the temperature at which the first drop
of liquid appears, and T2, the temperature at which the entire sample has melted into a clear
liquid.[7] The melting point is reported as the range T1-T2.

Boiling Point Determination (Capillary Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[11][12]

Methodology:

Sample Preparation: A small amount of the liquid is placed in a small test tube or fusion tube.
[11][13]

Apparatus Setup: A capillary tube, sealed at one end, is placed inverted (open end down)
into the liquid.[13] The test tube is then attached to a thermometer and heated in a suitable
bath (e.g., Thiele tube or aluminum block).[13][14]

Heating and Observation: The apparatus is heated slowly and uniformly.[13] As the
temperature rises, air trapped in the capillary tube will bubble out. The boiling point is
reached when a rapid and continuous stream of bubbles emerges from the capillary tip.[13]

Data Recording: The heat source is removed, and the liquid is allowed to cool. The
temperature at which the bubbling stops and the liquid begins to enter the capillary tube is
recorded as the boiling point.[15]

Density Determination (Pycnometer or Volumetric
Method)

Density is the mass of a substance per unit volume.[16][17] For a solid, it can be determined by

measuring the mass of a known volume.
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Methodology:

Mass Measurement: A clean, dry volumetric flask or pycnometer is weighed accurately (W1).
[16]

Sample Addition: A known mass of 3-Bromo-5-nitrotoluene is added to the flask and
weighed again (W2). The mass of the sample is (W2 - W1).

Volume Measurement (Liquid Displacement): A liquid in which the solid is insoluble (e.g.,
water, if solubility is negligible for this purpose, or a non-solvent) is added to the flask to a
calibrated mark. The flask is weighed again (W3).

Final Weighing: The flask is emptied, cleaned, dried, and filled to the same calibrated mark
with only the displacement liquid and weighed (W4).

Calculation: The volume of the solid is determined based on the mass and known density of
the displacement liquid. The density of 3-Bromo-5-nitrotoluene is then calculated by
dividing the mass of the sample by its determined volume.[18]

Solubility Determination

Solubility tests provide qualitative information about the polarity and functional groups present

in a compound.[19]

Methodology:

Preparation: A small, measured amount of 3-Bromo-5-nitrotoluene (e.g., 25 mg) is placed
in a test tube.[19]

Solvent Addition: A small volume of the solvent (e.g., 0.75 mL of water, ethanol, or other
organic solvents) is added in portions.[19]

Observation: After each addition, the test tube is vigorously shaken or stirred for a set period
(e.g., 60 seconds).[19][20] The sample is observed to determine if it has dissolved
completely, partially, or not at all.[20]

Classification: The compound's solubility is classified as soluble, sparingly soluble, or
insoluble in the tested solvent. For aqueous solutions, pH paper can be used to test for

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://alrasheedcol.edu.iq/modules/lect/lect/5858-lab%208.pdf
https://www.benchchem.com/product/b1266673?utm_src=pdf-body
https://www.benchchem.com/product/b1266673?utm_src=pdf-body
https://www.chm.uri.edu/wp4/wp-content/uploads/userfileuploads/mdonnelly/2020F_CHM102_E1_Density.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.benchchem.com/product/b1266673?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
http://chem.ws/dl-1014/exp12-organics.pdf
http://chem.ws/dl-1014/exp12-organics.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

acidic or basic properties if the compound dissolves.[21][22]

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the physical characterization of a solid
organic compound like 3-Bromo-5-nitrotoluene.
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Caption: Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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